Cas no 70005-68-4 ((1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol
• CAS No: 70005-68-4
• MF: C₁₂H₉F₃O
• MW: 226.194473981857
• CID: 6399931
• PubChem ID: 10857136
• Update Time: 2025-10-28

(1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol
• EN300-1937539
• 70005-68-4

• Inchi： 1S/C12H9F3O/c13-12(14,15)11(16)10-6-5-8-3-1-2-4-9(8)7-10/h1-7,11,16H/t11-/m0/s1
• InChI Key： MLTCXWGPOGVAPM-NSHDSACASA-N
• SMILES： FC([C@H](C1C=CC2C=CC=CC=2C=1)O)(F)F

Computed Properties

• Exact Mass: 226.06054939g/mol
• Monoisotopic Mass: 226.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol

Comprehensive Overview of (1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol (CAS No. 70005-68-4)

(1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol is a chiral fluorinated alcohol derivative with significant applications in pharmaceutical and material science research. This compound, identified by CAS No. 70005-68-4, features a naphthalene ring system coupled with a trifluoromethyl group, making it a valuable intermediate in asymmetric synthesis and drug development. Its unique structural properties, including the stereogenic center and electron-withdrawing trifluoromethyl group, contribute to its reactivity and selectivity in organic transformations.

In recent years, the demand for fluorinated building blocks like (1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol has surged due to their role in designing bioactive molecules. Researchers frequently search for "chiral fluorinated alcohols" or "naphthalene derivatives in drug discovery," reflecting the compound's relevance in modern medicinal chemistry. Its enantioselective synthesis and applications in catalysis are also trending topics, aligning with the growing interest in sustainable and efficient synthetic methodologies.

The compound's physicochemical properties, such as solubility in organic solvents and stability under various conditions, make it suitable for high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stereochemical integrity, addressing frequent queries about "how to analyze chiral fluorinated compounds."

Beyond pharmaceuticals, (1S)-2,2,2-trifluoro-1-(naphthalen-2-yl)ethan-1-ol is explored in advanced materials, particularly in liquid crystals and organic electronics. Its π-conjugated system and fluorine-induced polarity enhance material properties, resonating with searches for "fluorine in functional materials." Environmental considerations, such as the compound's biodegradability and green chemistry applications, further elevate its profile in industrial research.

In summary, CAS No. 70005-68-4 represents a versatile scaffold bridging multiple scientific disciplines. Its integration into drug design, catalysis, and material innovation underscores its importance, while ongoing studies continue to uncover new utilities for this chiral fluorinated alcohol.